![molecular formula C4H11N3O2S B1279506 1-Piperazinesulfonamide CAS No. 5906-30-9](/img/structure/B1279506.png)
1-Piperazinesulfonamide
Overview
Description
Piperazinesulfonamide (PSA) is an organic compound belonging to the family of sulfonamides. It is a synthetic compound that is used in a wide range of applications, including drug synthesis, medicinal research, and laboratory experiments. PSA has a wide range of biochemical and physiological effects, which are useful in the development of new drugs and treatments.
Scientific Research Applications
Antiproliferative Activity in Cancer Research
1-Piperazinesulfonamide derivatives have shown significant promise in cancer research. For example, compounds synthesized with tetrazole-piperazinesulfonamide hybrids exhibited notable antiproliferative activity against various cancer cell lines, including cervical, breast, and pancreatic carcinomas. The compounds 7e and 7n, in particular, displayed remarkable inhibitory effects on the SiHa and MIDA-MB-231 cancer cell lines, while others like 7g, 7l, 7p, 7s, and 7t were effective against the PANC-1 cell line, suggesting their potential as leads in developing new antiproliferative agents (Kommula et al., 2018).
Inhibitory Effects on Enzymes and Potential Treatment for Neurodegenerative Diseases
Some this compound derivatives have shown effects on various enzymes, which could be beneficial in treating diseases like Alzheimer's and Parkinson's. For instance, a series of benzenesulfonamides incorporating 1,3,5-triazine moieties demonstrated antioxidant properties and inhibited enzymes like acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), which are associated with neurodegenerative diseases (Lolak et al., 2020).
Carbonic Anhydrase Inhibitors and Anticonvulsant Properties
This compound compounds have been identified as potent inhibitors of human carbonic anhydrase, an enzyme involved in various physiological processes. Some derivatives were tested for their anticonvulsant activity, providing effective seizure protection in animal models. This indicates their potential use in treating conditions like epilepsy (Mishra et al., 2017).
Cognitive Enhancing Properties
Certain this compound derivatives have shown promising results as cognitive enhancers. For instance, SB-399885, a specific 5-HT6 receptor antagonist, enhanced memory and learning in aged rats and increased extracellular acetylcholine levels, suggesting its potential in treating cognitive deficits in diseases like Alzheimer's and schizophrenia (Hirst et al., 2006).
Flame Retardant Applications
The piperazine-phosphonates derivatives have been explored for their potential as flame retardants on cotton fabric. Studies on the thermal decomposition of cotton fabric treated with these compounds have helped understand their mode of action, indicating their utility in enhancing fire safety (Nguyen et al., 2014).
Mechanism of Action
Target of Action
Piperazine-1-sulfonamide, also known as 1-Piperazinesulfonamide, is a compound that exhibits a range of pharmacological activities. The primary targets of this compound are carbonic anhydrase and dihydropteroate synthetase . These enzymes play crucial roles in various biological processes, including diuresis, hypoglycemia, thyroiditis, inflammation, and glaucoma .
Mode of Action
Piperazine-1-sulfonamide acts as a GABA receptor agonist . It binds directly and selectively to muscle membrane GABA receptors, presumably causing hyperpolarization of nerve endings, resulting in flaccid paralysis of the worm . This interaction with its targets leads to changes in the physiological state of the organism, affecting its normal functioning.
Biochemical Pathways
The compound affects the synthesis of folic acid, which is essential for the further production of DNA in bacteria . By acting as a competitive antagonist and structural analogue of p-aminobenzoic acid (PABA) in the synthesis of folic acid, it inhibits the growth and proliferation of bacteria .
Pharmacokinetics
The physicochemical properties of piperazine-containing compounds generally facilitate their easy handling in synthetic chemistry , which could potentially influence their bioavailability and pharmacokinetic behavior.
Result of Action
The molecular and cellular effects of Piperazine-1-sulfonamide’s action primarily involve the paralysis of worms due to its interaction with GABA receptors . Additionally, its antibacterial activity results from the inhibition of folic acid synthesis, thereby affecting the DNA production in bacteria .
Action Environment
Environmental factors can influence the action, efficacy, and stability of Piperazine-1-sulfonamide. For instance, the compound’s toxicity and biodegradability can be influenced by factors such as the duration and dosage of the drug, its solubility in blood and other biological fluids, kidney state, age, and nutritional status of the patient
Future Directions
While specific future directions for 1-Piperazinesulfonamide were not found in the search results, the field of sulfonamide research is active and ongoing. For instance, strategies for developing PD-1 inhibitors suggest two realistic fields: bi-functional or multi-functional small molecules; nano-material to deliver siRNAs .
properties
IUPAC Name |
piperazine-1-sulfonamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H11N3O2S/c5-10(8,9)7-3-1-6-2-4-7/h6H,1-4H2,(H2,5,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWXLVZSMXXCSMJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)S(=O)(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H11N3O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90460093 | |
Record name | 1-PIPERAZINESULFONAMIDE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90460093 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5906-30-9 | |
Record name | 1-PIPERAZINESULFONAMIDE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90460093 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-Piperazinesulfonamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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